Cas no 84344-54-7 (1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride)
84344-54-7 structure
Product Name:1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
CAS No:84344-54-7
MF:C20H27Cl2N3O4
MW:444.352083444595
CID:1822997
PubChem ID:3069154
Update Time:2025-04-21
1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
- DTXSID30233324
- Piperazine, 1-(2-methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)-, dihydrochloride
- 1-(2-Methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)piperazine dihydrochloride
- 84344-54-7
-
- Inchi: 1S/C20H25N3O4.2ClH/c1-26-20-9-3-2-8-19(20)22-13-11-21(12-14-22)10-5-15-27-18-7-4-6-17(16-18)23(24)25;;/h2-4,6-9,16H,5,10-15H2,1H3;2*1H
- InChI Key: ZMPAXWZRHMMJKY-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C1C=CC=C(C=1)[N+](=O)[O-])CCCN1CCN(C2C=CC=CC=2OC)CC1
Computed Properties
- Exact Mass: 443.1378617g/mol
- Monoisotopic Mass: 443.1378617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 451
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8Ų
1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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